![molecular formula C10H9F3O5S B069624 Ethyl 2-(trifluoromethylsulfonyloxy)benzoate CAS No. 179538-97-7](/img/structure/B69624.png)
Ethyl 2-(trifluoromethylsulfonyloxy)benzoate
Overview
Description
Ethyl 2-(trifluoromethylsulfonyloxy)benzoate, also known as ethyl 2-TFMSB or E2T, is an organic compound with a wide range of applications in scientific research. It is a reagent used in organic synthesis and a versatile building block for complex molecules. E2T is also used as a catalyst in the synthesis of various compounds, and as a reagent for the synthesis of various polymers. Additionally, E2T has been used in the synthesis of organic compounds and the preparation of organic materials.
Scientific Research Applications
Synthesis of liquid crystalline polysiloxanes : A study by Bracon, Guittard, Givenchy, & Géribaldi (2000) explored the synthesis of fluorinated monomers containing an ester function in the spacer, which are precursors of side chain liquid crystalline polysiloxanes. These monomers exhibited high smectogen properties, showing enantiotropic smectogen mesophases over a wide temperature range, indicating their potential in the development of advanced materials (Bracon, Guittard, Givenchy, & Géribaldi, 2000).
X-ray crystallography of organic compounds : Manolov, Morgenstern, & Hegetschweiler (2012) utilized ethyl 2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate in their study. The structure of this compound was determined using single-crystal X-ray crystallography, showcasing its utility in structural chemistry (Manolov, Morgenstern, & Hegetschweiler, 2012).
Synthesis optimization : Liang Min (2003) conducted research on the synthesis of Ethyl p-Hydroxyl Benzoate using Toluene p-Sulfonic Acid as a catalyst, optimizing the reaction conditions to increase yield. This demonstrates the role of ethyl benzoate derivatives in chemical synthesis optimization (Liang Min, 2003).
Biological activity in insects : Kuwano, Fujita, Furuta, & Yamada (2008) explored the synthesis and biological activity of novel anti-juvenile hormone agents, including ethyl 4-[2-(tert-butylcarbonyloxy)butoxy]benzoate, which targets larval epidermis. This study highlights the potential of ethyl benzoate derivatives in developing insect control agents (Kuwano, Fujita, Furuta, & Yamada, 2008).
Cyclization to saccharin : Di Loreto, Czarnowski, & dos Santos Afonso (2002) investigated the cyclization of ethyl 2-(aminosulfonyl)benzoate to saccharin in aqueous solutions. The study provides insights into the kinetics and mechanisms involved in the cyclization process (Di Loreto, Czarnowski, & dos Santos Afonso, 2002).
Radical-mediated cleavage of heterocyclic sulfones : Wnuk, Rios, Khan, & Hsu (1996) explored the stannyl radical-mediated cleavage of π-deficient heterocyclic sulfones, including the synthesis of α-fluoro esters from ethyl 2-(pyridin-2-ylsulfonyl)hexanoate. This research contributes to organic chemistry, particularly in the area of sulfone removal and fluorination techniques (Wnuk, Rios, Khan, & Hsu, 1996).
Safety and Hazards
Ethyl 2-(trifluoromethylsulfonyloxy)benzoate may cause skin and eye irritation, and may also cause respiratory irritation . It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure . Appropriate exhaust ventilation should be provided at places where dust is formed .
Properties
IUPAC Name |
ethyl 2-(trifluoromethylsulfonyloxy)benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9F3O5S/c1-2-17-9(14)7-5-3-4-6-8(7)18-19(15,16)10(11,12)13/h3-6H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDPKUXGAEQOPME-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC=C1OS(=O)(=O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9F3O5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50374561 | |
Record name | Ethyl 2-(trifluoromethylsulfonyloxy)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50374561 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
179538-97-7 | |
Record name | Ethyl 2-(trifluoromethylsulfonyloxy)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50374561 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 179538-97-7 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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